Cas no 17273-80-2 (1,8-Naphthalenedicarboxylic acid, sodium salt (1:2))
17273-80-2 structure
Product Name:1,8-Naphthalenedicarboxylic acid, sodium salt (1:2)
CAS No:17273-80-2
MF:C12H9NaO4
MW:240.187234640121
CID:1355142
Update Time:2023-04-01
1,8-Naphthalenedicarboxylic acid, sodium salt (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Naphthalenedicarboxylic acid, disodium salt
- 1,8-Naphthalenedicarboxylic acid, sodium salt (1:2)
-
- Inchi: 1S/C12H8O4.Na.H/c13-11(14)8-5-1-3-7-4-2-6-9(10(7)8)12(15)16;;/h1-6H,(H,13,14)(H,15,16);;
- InChI Key: GMJDGVGYGGNFFQ-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC2=CC=CC(C(=O)O)=C12)(=O)O.[NaH]
Computed Properties
- Exact Mass: 262.022
- Monoisotopic Mass: 262.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
1,8-Naphthalenedicarboxylic acid, sodium salt (1:2) Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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